2,4,6-trimethyl-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 2,4,6-trimethyl-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C18H18N2OS/c1-10-5-6-14-15(9-10)22-18(19-14)20-17(21)16-12(3)7-11(2)8-13(16)4/h5-9H,1-4H3,(H,19,20,21)
• InChI Key: CKFVTMRLZJENQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=C(C=C(C=C3C)C)C
• Molecular Formula: C18H18N2OS
• Molecular Weight: 310.4 g/mol

Description

Benzothiazole and benzamide derivatives are of significant interest due to their diverse biological activities and applications in various fields, including pharmaceuticals and materials science. The synthesis and analysis of these compounds involve intricate chemical reactions that afford insights into their molecular structures and properties.

Synthesis Analysis

The synthesis of benzothiazole and benzamide derivatives typically involves condensation reactions, cyclization, and substitutions. For instance, N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides were synthesized starting from 2-(4-methylphenyl)acetic acid, 1,2,3-trimethoxybenzene, and substituted benzoyl chlorides, showing moderate to excellent anticancer activity (Ravinaik et al., 2021).

Molecular Structure Analysis

The structural characterization of these compounds often employs techniques like UV-Vis, IR, 1H- and 13C-NMR spectroscopies, and X-ray crystallography. For example, N-(Benzothiazol-2-yl)-4-chlorobenzenesulphonamide and its metal complexes were characterized, revealing coordination through nitrogen and oxygen atoms (Obasi et al., 2017).

Chemical Reactions and Properties

Chemical reactions involving benzothiazole derivatives can lead to various biological activities. The synthesis of N-{[(6-substituted-1,3-benzothiazole-2-yl)amino]carbonothioyl}-2/4-substituted benzamides showed significant anticonvulsant and CNS depressant activities (Rana et al., 2008).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and stability, of benzothiazole and benzamide derivatives are crucial for their application in drug formulation and material science. These properties are often influenced by the molecular structure and substituents on the benzothiazole and benzamide cores.

Chemical Properties Analysis

The chemical properties, including reactivity, chemical stability, and the ability to form complexes with metals, are essential for understanding the utility and functionality of these compounds. The ligand N-(Benzothiazol-2-yl)-4-chlorobenzenesulphonamide demonstrated the ability to coordinate with metals, forming complexes that showed antibacterial activity against various strains (Obasi et al., 2017).